1-(2-Hydroxy-6-(isopentyloxy)phenyl)ethanone
Overview
Description
“1-(2-Hydroxy-6-(isopentyloxy)phenyl)ethanone” is a chemical compound with the molecular formula C13H18O3 . It has a molecular weight of 222.28 g/mol . The compound is also known by several synonyms, including “1-[2-Hydroxy-6-(isopentyloxy)phenyl]ethan-1-one” and "Ethanone, 1-[2-hydroxy-6-(3-methylbutoxy)phenyl]-" .
Molecular Structure Analysis
The InChI string of the compound is “InChI=1S/C13H18O3/c1-9(2)7-8-16-12-6-4-5-11(15)13(12)10(3)14/h4-6,9,15H,7-8H2,1-3H3” and the Canonical SMILES string is "CC©CCOC1=CC=CC(=C1C(=O)C)O" . These strings provide a textual representation of the compound’s molecular structure.
Physical And Chemical Properties Analysis
The compound has a computed XLogP3-AA value of 3.5, indicating its lipophilicity . It has one hydrogen bond donor and three hydrogen bond acceptors . The compound also has five rotatable bonds . Its exact mass and monoisotopic mass are both 222.125594432 g/mol . The topological polar surface area of the compound is 46.5 Ų .
Scientific Research Applications
Photoremovable Protecting Group for Carboxylic Acids
Atemnkeng et al. (2003) introduced a new photoremovable protecting group for carboxylic acids, 1-[2-(2-hydroxyalkyl)phenyl]ethanone (HAPE), including derivatives like 1-(2-Hydroxy-6-(isopentyloxy)phenyl)ethanone. HAPE showed effectiveness in protecting various carboxylic acids and releasing them upon photolysis with 70-85% isolated yields, indicating potential applications in photochemical studies and synthesis (Atemnkeng, Louisiana II, Yong, Vottero, & Banerjee, 2003).
X-ray and DFT-Calculated Structures
Șahin et al. (2011) examined the isomeric structures of similar compounds using X-ray diffraction and Density Functional Theory (DFT) calculations. Such studies can be crucial for understanding the molecular structure and properties of this compound, impacting its applications in material science and molecular design (Șahin, Buyukgungor, Albayrak, & Odabasoglu, 2011).
Antimicrobial Activity
Dave et al. (2013) synthesized derivatives of this compound and tested them for antimicrobial activity against various bacterial species. This indicates its potential use in developing new antimicrobial agents (Dave, Patel, Nimavat, Vyas, & Patel, 2013).
Molecular Docking and ADMET Studies
Sri Satya et al. (2022) conducted molecular docking and ADMET studies on Ethanone, 1-(2-hydroxy-5-methyl phenyl), a compound structurally similar to this compound. Their research showed good binding efficacy with proteins in Staphylococcus aureus, suggesting potential applications in antimicrobial drug development (Medicharla Sri Satya, S. B. V., & Aiswariya, 2022).
Heterocyclic Compound Synthesis
Wanjari (2020) explored the synthesis of heterocyclic compounds using this compound derivatives. The application of these compounds in pharmaceuticals and medicinal research could be significant, considering their antimicrobial properties and chemical versatility (Wanjari, 2020).
properties
IUPAC Name |
1-[2-hydroxy-6-(3-methylbutoxy)phenyl]ethanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18O3/c1-9(2)7-8-16-12-6-4-5-11(15)13(12)10(3)14/h4-6,9,15H,7-8H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KFBRVHJODGMLFK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CCOC1=CC=CC(=C1C(=O)C)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80342955 |
Source
|
| Record name | 1-[2-Hydroxy-6-(3-methylbutoxy)phenyl]ethan-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80342955 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
222.28 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
249278-25-9 |
Source
|
| Record name | 1-[2-Hydroxy-6-(3-methylbutoxy)phenyl]ethan-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80342955 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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